Cas no 1270307-96-4 (2-amino-2-(5-bromo-2-chloropyridin-4-yl)acetic acid)

• Product Name: 2-amino-2-(5-bromo-2-chloropyridin-4-yl)acetic acid
• CAS No: 1270307-96-4
• MF: C₇H₆BrClN₂O₂
• MW: 265.491739749908
• CID: 6442120
• PubChem ID: 129942463
• Update Time: 2025-10-25

2-amino-2-(5-bromo-2-chloropyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-bromo-2-chloropyridin-4-yl)acetic acid
• EN300-1912615
• 1270307-96-4

• Inchi： 1S/C7H6BrClN2O2/c8-4-2-11-5(9)1-3(4)6(10)7(12)13/h1-2,6H,10H2,(H,12,13)
• InChI Key： CDYKCINOIYINHK-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C(C(=O)O)N)Cl

Computed Properties

• Exact Mass: 263.93012g/mol
• Monoisotopic Mass: 263.93012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-2-(5-bromo-2-chloropyridin-4-yl)acetic acid

2-Amino-2-(5-Bromo-2-Chloropyridin-4-yl)Acetic Acid: A Comprehensive Overview

2-Amino-2-(5-Bromo-2-Chloropyridin-4-yl)Acetic Acid, identified by the CAS number 1270307-96-4, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an amino group with a substituted pyridine ring, making it a versatile molecule with potential applications in drug discovery and chemical synthesis. The presence of bromine and chlorine substituents on the pyridine ring further enhances its chemical reactivity and biological activity.

The synthesis of 2-amino-2-(5-bromo-2-chloropyridin-4-yl)acetic acid involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the amino and acetic acid groups is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made this compound more accessible for research and industrial applications.

One of the most promising areas of research involving this compound is its potential as a building block in medicinal chemistry. The amino group and the substituted pyridine ring provide multiple sites for further functionalization, allowing chemists to design molecules with tailored biological activities. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them candidates for the development of novel therapeutic agents.

In addition to its pharmacological applications, 2-amino-2-(5-bromo-2-chloropyridin-4-yl)acetic acid has also been explored for its role in agrochemicals. Its ability to inhibit certain enzymes involved in plant growth regulation has led to investigations into its potential as a herbicide or plant growth regulator. Recent research has focused on optimizing its stability under environmental conditions to enhance its efficacy in agricultural settings.

The chemical stability and reactivity of this compound are influenced by its structural features. The electron-withdrawing effects of the bromine and chlorine substituents on the pyridine ring increase the acidity of the acetic acid group, which can be advantageous in certain chemical reactions. Furthermore, the amino group provides nucleophilic character, enabling participation in various condensation reactions that are crucial for forming complex molecular architectures.

From an analytical standpoint, the characterization of 1270307-96-4 has been facilitated by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity, ensuring high-quality standards in both research and manufacturing processes.

In conclusion, 2-amino-2-(5-bromo-2-chloropyridin-4-yl)acetic acid stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations within chemistry and related fields.